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Compound of Interest

Compound Name: Ro 04-5595 hydrochloride

Cat. No.: B070903 Get Quote

For researchers and scientists in the dynamic field of drug development, the safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Ro 04-5595 hydrochloride, a selective

NMDA receptor antagonist. Adherence to these procedures is critical for ensuring laboratory

safety and minimizing environmental impact.

Ro 04-5595 hydrochloride is categorized as a research compound and requires careful

handling due to its potential hazards. While a specific, comprehensive Safety Data Sheet

(SDS) is not readily available in public domains, a safety data sheet for Tetradonium bromide,

which lists Ro 04-5595 hydrochloride as a synonym, provides crucial safety information.

Hazard Profile and Safety Considerations
Based on available data, Ro 04-5595 hydrochloride presents the following hazards:

Acute Oral Toxicity: The substance is harmful if swallowed, with a reported LD50 in rats of

0.39 g/kg.

Skin and Eye Irritation: Assumed to be an irritant upon contact with skin and eyes.

Environmental Hazards: The compound exhibits high solubility and can pose a risk to aquatic

life.
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Given these potential hazards, appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, should be worn at all times when handling this

compound. All procedures should be conducted in a well-ventilated area or a chemical fume

hood.

Quantitative Safety Data Summary
Parameter Value Species

Acute Oral LD50 0.39 g/kg Rat

Aquatic Toxicity (Fish) LC50 > 1.81 mg/L (96 h) Danio rerio

Aquatic Toxicity (Daphnia) LC10 18 µg/L (48 h) Daphnia magna

Aquatic Toxicity (Algae) EC50 5.38 µg/L (72 h)
Pseudokirchneriella

subcapitata

Step-by-Step Disposal Protocol
The proper disposal of Ro 04-5595 hydrochloride should be carried out in accordance with

institutional and local regulations for hazardous chemical waste.

Waste Identification and Segregation:

Designate a specific, clearly labeled hazardous waste container for Ro 04-5595
hydrochloride waste. The label should include the chemical name, "Hazardous Waste,"

and any relevant hazard symbols.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed. In particular, avoid mixing with strong oxidizing agents.

Container Management:

Use a sturdy, leak-proof container with a secure screw-top cap that is chemically

compatible with the compound.

Keep the waste container closed at all times, except when adding waste.
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Store the waste container in a designated, well-ventilated, and secure secondary

containment area to prevent spills.

Disposal of Pure Compound and Concentrated Solutions:

Unused or expired pure Ro 04-5595 hydrochloride should be disposed of in its original

container, if possible, or transferred to a suitable hazardous waste container.

Concentrated solutions should be collected in a designated liquid hazardous waste

container.

Disposal of Dilute Solutions:

Aqueous solutions of Ro 04-5595 hydrochloride should not be disposed of down the

drain due to its potential environmental toxicity.

Collect all dilute solutions in a designated aqueous hazardous waste container.

Disposal of Contaminated Materials:

Any materials, such as pipette tips, weigh boats, and paper towels, that are contaminated

with Ro 04-5595 hydrochloride should be collected in a designated solid hazardous

waste container.

Empty containers that held the compound must be triple-rinsed with a suitable solvent.

The first rinsate must be collected and disposed of as hazardous waste. Subsequent

rinsates can typically be disposed of down the drain, but institutional guidelines should be

followed. After rinsing and air-drying, the defaced container can be discarded as regular

laboratory glass or plastic waste.

Waste Pickup and Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Ensure all waste containers are properly labeled and sealed before pickup.
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Caption: Workflow for the safe disposal of Ro 04-5595 hydrochloride.

By following these procedures, researchers can ensure the safe and responsible disposal of

Ro 04-5595 hydrochloride, contributing to a secure laboratory environment and the protection

of our ecosystem. Always consult your institution's specific safety and disposal guidelines.

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal of Ro 04-5595
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070903#ro-04-5595-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b070903?utm_src=pdf-body-img
https://www.benchchem.com/product/b070903?utm_src=pdf-body
https://www.benchchem.com/product/b070903?utm_src=pdf-body
https://www.benchchem.com/product/b070903#ro-04-5595-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b070903#ro-04-5595-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b070903#ro-04-5595-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b070903#ro-04-5595-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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